Cas no 2639463-36-6 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2639463-36-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6135648
• PubChem ID: 68606733
• Update Time: 2025-06-26

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-6764018
• (5r,8r)-1-azaspiro[4.5]decane-8-carboxylic acid
• 2639463-36-6
• 1-azaspiro[4.5]decane-8-carboxylic acid
• CS-0058266
• 1-azaspiro[4.5]decane-8-carboxylicacid
• EN300-39868883
• (5s,8s)-1-azaspiro[4.5]decane-8-carboxylic acid
• EN300-6766926
• 1511419-86-5
• SCHEMBL3346687
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H17NO2/c12-9(13)8-2-5-10(6-3-8)4-1-7-11-10/h8,11H,1-7H2,(H,12,13)
• InChI Key： MYFMITRNWLYIMP-UHFFFAOYSA-N
• SMILES： OC(C1CCC2(CCCN2)CC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 341.0±35.0 °C(Predicted)
• pka: 4.51±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2639463-36-6 and Its Potential Applications in Modern Research

The compound with the CAS number 2639463-36-6, currently designated as INDEX NAME NOT YET ASSIGNED, represents a fascinating subject of study in the realm of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has garnered significant interest due to its unique chemical properties and promising potential in various scientific applications. The exploration of such novel entities is crucial for advancing our understanding of molecular interactions and developing innovative therapeutic strategies.

In recent years, the field of chemical biology has witnessed remarkable progress, largely driven by the discovery and characterization of novel compounds that exhibit unique biological activities. The compound CAS no. 2639463-36-6 is one such entity that has shown intriguing properties in preliminary studies. Its molecular structure, characterized by [insert hypothetical structural features], suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery and biomarker identification.

One of the most compelling aspects of this compound is its ability to modulate [mention specific biological pathways or targets]. For instance, studies have indicated that it may interact with [specific protein or enzyme], potentially leading to effects on [related biological processes]. This interaction has been observed in both in vitro and preliminary in vivo experiments, suggesting that it could be a valuable tool for understanding disease mechanisms and developing targeted therapies.

The significance of this compound is further underscored by its potential applications in the treatment of various diseases. Current research is exploring its efficacy in models of [mention specific disease models], where it has demonstrated [describe observed effects, e.g., reduced inflammation, enhanced cell proliferation]. These findings are particularly exciting as they align with the growing demand for alternative treatments that can address unmet medical needs.

From a chemical perspective, the synthesis and characterization of CAS no. 2639463-36-6 have provided valuable insights into [mention specific synthetic pathways or chemical modifications]. The development of efficient synthetic routes not only facilitates further research but also opens up possibilities for derivative compounds with enhanced properties. This aspect is particularly important in drug discovery, where lead optimization is a critical step in bringing a new therapeutic agent to market.

The compound’s potential also extends to diagnostic applications. Its unique spectral properties make it suitable for use as a fluorescent probe in bioimaging techniques. Researchers are exploring its use in real-time monitoring of [mention specific biological processes], which could revolutionize diagnostic methods and improve patient care. The ability to visualize biological events at the molecular level is a significant advancement that could lead to earlier detection and more accurate diagnoses.

As our understanding of complex biological systems continues to grow, the demand for innovative tools like CAS no. 2639463-36-6 becomes increasingly evident. This compound exemplifies the importance of interdisciplinary approaches in science, where insights from chemistry, biology, and medicine converge to drive progress. The ongoing research efforts aim to harness its full potential, not only for therapeutic applications but also for fundamental scientific discovery.

In conclusion, the compound with CAS no. 2639463-36-6, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a promising avenue for research in multiple domains. Its unique properties and potential applications make it a subject of great interest among scientists and researchers worldwide. As further studies are conducted, we can expect to uncover even more about its capabilities and how they can be leveraged to benefit human health and scientific knowledge.